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Compound of Interest

Compound Name: Fenthion sulfone-d6

Cat. No.: B12422240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data sheet (SDS) information for Fenthion
sulfone-d6, a deuterated metabolite of the organophosphate insecticide Fenthion. This

document is intended to serve as a comprehensive resource for researchers, scientists, and

professionals in drug development who handle this compound. The information herein is

compiled from available safety data sheets and chemical databases, with a focus on providing

clear, actionable safety protocols and technical data.

Disclaimer: A comprehensive Safety Data Sheet for Fenthion sulfone-d6 is not widely

available. The data presented in this guide is primarily based on the Safety Data Sheet for the

non-deuterated analogue, Fenthion sulfone, and the parent compound, Fenthion. The

toxicological properties of the deuterated compound are expected to be very similar to its non-

deuterated counterpart, but it is crucial to handle the substance with the utmost care as if it

were the non-deuterated form.

Core Safety and Chemical Data
Fenthion sulfone-d6 is the deuterated form of Fenthion sulfone, a metabolite of Fenthion. The

presence of deuterium atoms makes it useful as an internal standard in analytical chemistry,

particularly in mass spectrometry-based methods, for the accurate quantification of Fenthion

sulfone.

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of Fenthion sulfone.

These properties are expected to be very similar for Fenthion sulfone-d6.

Property Value Source

Chemical Formula C₁₀H₉D₆O₅PS₂ LGC Standards[1]

Molecular Weight 316.36 g/mol LGC Standards[1]

Appearance White to off-white solid Generic SDS

Solubility

Practically insoluble in water.

Soluble in most organic

solvents.

Generic SDS

Storage Temperature Freeze (< -10 °C) Generic SDS

Toxicological Data
The toxicological data for Fenthion and its metabolites indicate a significant level of toxicity. As

a metabolite of Fenthion, Fenthion sulfone is also considered toxic. The deuterated form should

be handled with the same precautions.
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Metric Value Species Source

Acute Oral Toxicity

(LD50)
Toxic if swallowed.[2]

Data for Fenthion

sulfone
CPAchem[3]

Acute Dermal Toxicity

(LD50)

No data available for

Fenthion sulfone.

Fenthion is harmful in

contact with skin.

Rat (for Fenthion) Enviro Bio-Chem[4]

Acute Inhalation

Toxicity (LC50)

No data available for

Fenthion sulfone.

Fenthion is toxic if

inhaled.

Rat (for Fenthion) Enviro Bio-Chem

Skin

Corrosion/Irritation

Not expected to be a

skin irritant.
Generic SDS Chem Service

Serious Eye

Damage/Irritation

May cause eye

irritation.
Generic SDS Chem Service

Experimental Protocols
Detailed experimental protocols for toxicological and safety assessments are typically found in

regulatory submissions and specialized research papers. The following are generalized

methodologies based on standard OECD guidelines for chemical safety testing, which would

be applicable to Fenthion sulfone-d6.

Acute Oral Toxicity (OECD 423)
Objective: To determine the median lethal dose (LD50) of the substance when administered

orally.

Methodology:

A group of fasted laboratory animals (typically rats) is administered a single dose of the

test substance via gavage.
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A stepwise procedure is used with a limited number of animals at each step. The outcome

of the previous step determines the dose for the next.

Animals are observed for a period of 14 days for signs of toxicity and mortality.

The LD50 is calculated based on the mortality data.

Skin Irritation/Corrosion (OECD 404)
Objective: To assess the potential of the substance to cause skin irritation or corrosion.

Methodology:

A small amount of the test substance (0.5 g or 0.5 mL) is applied to a shaved patch of skin

on a test animal (typically a rabbit).

The patch is covered with a gauze dressing for a specified period (usually 4 hours).

After the exposure period, the substance is removed, and the skin is observed for signs of

erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72

hours).

The severity of the skin reactions is scored, and a classification of irritant or non-irriant is

made.

Hazard Identification and Safety Workflow
The following diagram illustrates the logical workflow for identifying and managing the hazards

associated with Fenthion sulfone-d6.
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Fenthion Sulfone-d6 Safety Workflow

Hazard Identification

Exposure Control

Emergency Response

Review Safety Data Sheet (SDS)

Assess Physical & Chemical Properties Evaluate Toxicological Data

Implement Engineering Controls (Fume Hood)

Informs

Use Personal Protective Equipment (Gloves, Goggles, Lab Coat)

Informs

Follow Safe Handling Procedures

First Aid Measures (Skin, Eye, Inhalation, Ingestion)

Prepares for

Spill Containment & Cleanup

Fire Fighting Measures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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